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Introduction
alpha-(2-Bromophenyl)benzylamine is a halogenated benzylamine derivative of interest in

synthetic and medicinal chemistry. Its structure, featuring a bromine atom on one of the phenyl

rings, presents a reactive site for further functionalization, making it a valuable intermediate in

the synthesis of more complex molecules.[1] This guide provides a comprehensive overview of

its chemical properties, a plausible synthetic approach, and a summary of what is currently

known about its biological potential.

Chemical and Physical Properties
A summary of the key chemical and physical properties of alpha-(2-
Bromophenyl)benzylamine is provided below. It is important to note that while basic

identifiers are readily available from commercial suppliers, detailed experimental data on its

physical properties are not widely published.
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Property Value Source(s)

IUPAC Name
(2-bromophenyl)

(phenyl)methanamine
[2]

CAS Number 55095-15-3 [2][3]

Molecular Formula C₁₃H₁₂BrN [2][3]

Molecular Weight 262.15 g/mol [3]

Physical Form Solid or viscous liquid

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Storage Conditions
Keep in dark place, inert

atmosphere, 2-8°C
[2]

Synthesis
A specific, detailed experimental protocol for the synthesis of alpha-(2-
Bromophenyl)benzylamine is not readily available in the public domain. However, a highly

plausible and common method for the synthesis of such diarylmethylamines is the reductive

amination of the corresponding ketone.[4][5] In this case, the precursor would be 2-

bromobenzophenone.

The general two-step process involves the formation of an imine intermediate from the reaction

of 2-bromobenzophenone with an amine source (such as ammonia), followed by the reduction

of the imine to the desired amine.
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A conceptual workflow for the synthesis of alpha-(2-Bromophenyl)benzylamine via reductive

amination.

Experimental Protocols
While a specific protocol for alpha-(2-Bromophenyl)benzylamine is not available, a general

procedure for reductive amination is as follows. Note: This is a generalized protocol and would

require optimization for the specific substrates.

Imine Formation: The ketone (2-bromobenzophenone) and the amine source (e.g., ammonia

or an ammonium salt) are dissolved in a suitable solvent (e.g., methanol, ethanol, or a non-

polar solvent with a dehydrating agent). The reaction may be heated to facilitate imine

formation.

Reduction: After the formation of the imine, a reducing agent is added. Common reducing

agents for this transformation include sodium borohydride (NaBH₄), sodium

cyanoborohydride (NaBH₃CN), or catalytic hydrogenation (H₂ over a metal catalyst like

palladium or nickel).[4][5]

Work-up and Purification: The reaction is quenched, and the product is extracted into an

organic solvent. The organic layer is then washed, dried, and the solvent is removed. The

crude product is then purified, typically by column chromatography or recrystallization.
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Spectroscopic Data
Detailed experimental spectroscopic data (NMR, IR, Mass Spectrometry) for alpha-(2-
Bromophenyl)benzylamine are not available in the public scientific literature or common

databases. While some commercial suppliers indicate the availability of such data upon

request, it is not openly published.[6]

Biological Activity and Reactivity
There is currently no specific information available in the public domain regarding the biological

activity, mechanism of action, or involvement in any signaling pathways of alpha-(2-
Bromophenyl)benzylamine.

However, the class of halogenated benzylamines is recognized for its utility as intermediates in

the development of pharmaceuticals and agrochemicals.[1] The presence of the bromine atom

provides a handle for various cross-coupling reactions, allowing for the synthesis of a diverse

range of more complex molecules.[1] For instance, a structurally related compound, N-(2-

bromophenyl)-2-(4,6-dimethoxypyrimidin-2-yloxy)benzylamine, has been identified as a potent

herbicide.[1] This suggests that derivatives of alpha-(2-Bromophenyl)benzylamine could be

explored for various biological activities.

Safety Information
Based on information from chemical suppliers, alpha-(2-Bromophenyl)benzylamine is

classified with the following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Standard precautionary measures, including the use of personal protective equipment (gloves,

safety glasses, lab coat) and working in a well-ventilated area, are recommended when

handling this compound.
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Conclusion
alpha-(2-Bromophenyl)benzylamine is a chemical intermediate with potential for further

synthetic elaboration. While its basic chemical identifiers are established, there is a notable

lack of publicly available data regarding its specific physical properties, detailed experimental

protocols for its synthesis, and its biological activity profile. Further research is required to fully

characterize this compound and explore its potential applications in drug discovery and other

areas of chemical science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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